Cas no 664367-52-6 (2-(Imidazo1,2-apyridin-3-yl)ethanamine)

• Product Name: 2-(Imidazo1,2-apyridin-3-yl)ethanamine
• CAS No: 664367-52-6
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD09924516
• CID: 1040537
• PubChem ID: 39150064
• Update Time: 2025-04-20

2-(Imidazo1,2-apyridin-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(Imidazo[1,2-a]pyridin-3-yl)ethanamine
• 2-(Imidazo[1,2-a]pyridin-3-yl)ethamine
• 2-imidazo[1,2-a]pyridin-3-ylethanamine
• MFCD09924516
• SY282028
• 2-{imidazo[1,2-a]pyridin-3-yl}ethan-1-amine
• SCHEMBL3796430
• Imidazo[1,2-a]pyridine-3-ethanamine
• 2-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHAN-1-AMINE
• 2-(3-Imidazo[1,2-a]pyridyl)ethanamine
• A867450
• DTXSID50653469
• AKOS006280771
• EN300-170653
• 664367-52-6
• AB55171
• F18033
• (2-IMIDAZO[1,2-A]PYRIDIN-3-YLETHYL)AMINE
• DB-108986
• Imidazo[1,2-a]pyridine-3-ethanamine (9CI)
• 2-(Imidazo1,2-apyridin-3-yl)ethanamine

• MDL： MFCD09924516
• Inchi： 1S/C9H11N3/c10-5-4-8-7-11-9-3-1-2-6-12(8)9/h1-3,6-7H,4-5,10H2
• InChI Key： UAFQGHLRYNSXJD-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC=C2CCN

Computed Properties

• Exact Mass: 161.09500
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• PSA: 43.32000
• LogP: 1.53580